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Compound of Interest

Compound Name: 3,3-Dimethyl-1-octene

Cat. No.: B15438872 Get Quote

In-Depth Technical Guide: 3,3-Dimethyl-1-octene
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a concise overview of the chemical and physical properties of

3,3-Dimethyl-1-octene (CAS Number: 74511-51-6). While this specific isomer is not

extensively documented in publicly available literature regarding its biological activity or direct

applications in drug development, this document consolidates the known data, including its

molecular weight, formula, and computed physicochemical properties. The guide also presents

a generalized experimental workflow for the characterization of such a compound, given the

absence of specific published protocols for this molecule.

Core Compound Identification
The fundamental identifiers for 3,3-Dimethyl-1-octene are summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15438872?utm_src=pdf-interest
https://www.benchchem.com/product/b15438872?utm_src=pdf-body
https://www.benchchem.com/product/b15438872?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15438872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value Source

CAS Number 74511-51-6 [1][2]

Molecular Formula C₁₀H₂₀ [1][2]

Molecular Weight 140.27 g/mol [1]

IUPAC Name 3,3-dimethyloct-1-ene [1]

Physicochemical Properties
The following table summarizes key computed and experimental physicochemical properties of

3,3-Dimethyl-1-octene. It is important to note that many of the available data points are

predicted rather than experimentally verified.

Property Value Type Source

Density 0.7±0.1 g/cm³ Predicted [2]

Boiling Point
156.2±7.0 °C at 760

mmHg
Predicted [2]

Flash Point 43.8±10.3 °C Predicted [2]

Refractive Index 1.423 Predicted [2]

LogP 5.19 Predicted [2]

Kovats Retention

Index
1151 Experimental [1]

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 3,3-Dimethyl-1-octene are

not widely available. However, a synthesis of this compound was reported by Molander, G. A.,

& Hoberg, J. O. in the Journal of Organic Chemistry, 1992, 57(12), 3266-3268. Researchers

interested in the specific methodology are encouraged to consult this primary literature.
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For general characterization of a novel or synthesized batch of 3,3-Dimethyl-1-octene, a

standard analytical workflow would be employed.

General Experimental Workflow for Compound
Characterization
A typical workflow for the characterization of a synthesized organic molecule like 3,3-Dimethyl-
1-octene would involve the following steps to confirm its identity, purity, and structure.

Synthesis & Purification

Structural & Purity Analysis

Chemical Synthesis

Purification (e.g., Distillation, Chromatography)

NMR Spectroscopy (¹H, ¹³C)

Structural Elucidation

Mass Spectrometry (GC-MS)

Molecular Weight Confirmation

Infrared (IR) Spectroscopy

Functional Group Identification

Purity Assessment (e.g., GC, HPLC)

Purity Determination

Click to download full resolution via product page

Caption: A generalized experimental workflow for the synthesis, purification, and analytical

characterization of an organic compound.

Biological Activity and Drug Development Potential
As of the date of this guide, there is a notable lack of published research on the biological

activity, toxicological profile, or potential applications of 3,3-Dimethyl-1-octene in drug

development or as a signaling molecule. Researchers investigating this compound would be

entering a novel area of study. The high lipophilicity, as suggested by the predicted LogP value,
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might indicate potential for membrane interaction, though this is purely speculative without

experimental data.

Spectroscopic Data
Spectroscopic data for 3,3-Dimethyl-1-octene is available through various databases. This

data is crucial for the unambiguous identification of the compound.

¹³C NMR Spectra: Available for structural confirmation.[1]

Mass Spectrometry (GC-MS): Data is available, which can be used to confirm the molecular

weight and fragmentation pattern.[1]

Infrared (IR) Spectra: Vapor phase IR spectra are available to identify characteristic bond

vibrations.[1]

Logical Relationships in Compound Analysis
The process of identifying and characterizing an unknown or newly synthesized compound like

3,3-Dimethyl-1-octene follows a logical progression where different analytical techniques

provide complementary information.

Physicochemical Properties

Analytical Techniques

3,3-Dimethyl-1-octene

Molecular Formula (C₁₀H₂₀) Molecular Weight (140.27)

Chemical Structure

Corroborates

Mass Spectrometry

Determines

NMR Spectroscopy Elucidates

IR Spectroscopy

Confirms Functional Groups
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Caption: Logical relationships between the properties of 3,3-Dimethyl-1-octene and the

analytical techniques used for their determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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